Cas no 55004-81-4 (2H-1-Benzopyran-2-one, 7-ethoxy-4-hydroxy-)

• Product Name: 2H-1-Benzopyran-2-one, 7-ethoxy-4-hydroxy-
• CAS No: 55004-81-4
• MF: C₁₁H₁₀O₄
• MW: 206.194703578949
• CID: 353089
• PubChem ID: 54716827
• Update Time: 2025-04-19

2H-1-Benzopyran-2-one, 7-ethoxy-4-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 7-ethoxy-4-hydroxy-
• 7-ethoxy-4-hydroxychromen-2-one
• 7-ethoxy-4-hydroxycoumarin
• SCHEMBL11451978
• BPWIJZQVCZRWTJ-UHFFFAOYSA-N
• 55004-81-4
• DTXSID60716216
• 7-Ethoxy-4-hydroxy-2H-1-benzopyran-2-one
• NS00116901

• Inchi： 1S/C11H10O4/c1-2-14-7-3-4-8-9(12)6-11(13)15-10(8)5-7/h3-6,12H,2H2,1H3
• InChI Key： BPWIJZQVCZRWTJ-UHFFFAOYSA-N
• SMILES： O1C(C=C(C2C=CC(=CC1=2)OCC)O)=O

Computed Properties

• Exact Mass: 206.0579
• Monoisotopic Mass: 206.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76